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Compound of Interest

Compound Name: N-Benzoyl-4-perhydroazepinone

Cat. No.: B112002

Technical Data Sheet: 1-Benzoylazepan-4-one

For Researchers, Scientists, and Drug Development Professionals

This document provides the available technical information for N-Benzoyl-4-
perhydroazepinone.

IUPAC Name and Structure
The systematic IUPAC name for N-Benzoyl-4-perhydroazepinone is 1-benzoylazepan-4-one.

The chemical structure consists of a seven-membered azepane ring with a ketone group at the
4-position and a benzoyl group attached to the nitrogen atom.

Structure:

» Abenzoyl group (a benzene ring attached to a carbonyl group) is bonded to the nitrogen
atom of an azepane ring.

e The azepane is a seven-membered saturated heterocycle containing one nitrogen atom.

o Aketone group (=0) is located at the 4-position of the azepane ring.

Chemical and Physical Data
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Published scientific literature on 1-benzoylazepan-4-one is limited. The following data has been
aggregated from chemical supplier databases.

Property Value

CAS Number 15923-40-7

Molecular Formula C13H15NO2

Molecular Weight 217.26 g/mol

Boiling Point 170-174 °C (at 0.3 Torr)
Density 1.150+0.06 g/cm3 (Predicted)

Visualization of the Chemical Structure

The following diagram illustrates the molecular structure of 1-benzoylazepan-4-one.

Caption: Molecular structure of 1-benzoylazepan-4-one.

Experimental Protocols and Biological Activity

A comprehensive search of scientific literature and chemical databases did not yield any peer-
reviewed articles detailing experimental protocols, quantitative biological data, or specific
signaling pathways for 1-benzoylazepan-4-one. The core requirements for an in-depth
technical guide, such as detailed methodologies and data for comparison, cannot be met at this
time due to the lack of published research on this specific molecule.

While the benzoyl and azepanone moieties are present in various biologically active
compounds, any discussion of potential signaling pathways or biological activities for 1-
benzoylazepan-4-one would be purely speculative without direct experimental evidence.

Conclusion

1-Benzoylazepan-4-one is a known chemical compound with basic identifying information
available. However, there is a significant gap in the publicly available scientific literature
regarding its synthesis, properties, and biological activity. Therefore, a detailed technical guide
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with experimental protocols and pathway analysis cannot be provided. Further research would
be required to elucidate these aspects of the molecule.

 To cite this document: BenchChem. [N-Benzoyl-4-perhydroazepinone IUPAC name and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112002#n-benzoyl-4-perhydroazepinone-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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